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Compound of Interest

Compound Name: 2-Bromo-4-chloro-5-nitropyridine

Cat. No.: B1525797

2-Bromo-4-chloro-5-nitropyridine is a halogenated nitroaromatic pyridine derivative. Its
structural features—a pyridine ring substituted with two different halogens (bromine and
chlorine) and a potent electron-withdrawing nitro group—make it a highly valuable, multi-
functional intermediate in advanced organic synthesis.[1][2] Professionals in pharmaceutical
and agrochemical research utilize such compounds as versatile scaffolds for constructing
complex target molecules, leveraging the distinct reactivity of each functional group for
sequential chemical modifications like cross-coupling reactions.[1]

However, the very chemical characteristics that make this compound synthetically useful also
necessitate a rigorous and informed approach to its handling. The combination of halogens and
a nitro group on an aromatic system presents significant toxicological and reactivity hazards.
This guide provides a comprehensive framework for the safe handling, storage, and
emergency management of 2-Bromo-4-chloro-5-nitropyridine, grounded in an understanding
of its chemical nature. It is designed for researchers, chemists, and drug development
professionals who handle this or structurally related compounds.

Hazard Identification and GHS Classification

While a specific, dedicated Safety Data Sheet (SDS) for 2-Bromo-4-chloro-5-nitropyridine is
not readily available, a robust hazard profile can be constructed by analyzing data from
structurally analogous compounds, such as 2-Bromo-5-nitropyridine, 5-Bromo-2-chloro-3-
nitropyridine, and other halogenated nitropyridines. The Globally Harmonized System (GHS)
classification is anticipated to be as follows:
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Hazard Class

Hazard Category Hazard Statement

Acute Toxicity, Oral

H301/H302: Toxic or Harmful if

Category 3 or 4
swallowed[3][4][5][6]

Acute Toxicity, Dermal

H312: Harmful in contact with
Category 4

skin[4][7]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4][7]
) ] o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2

[4105]61[8][°]

Serious Eye Damage/Irritation

H319: Causes serious eye

Category 2A o
irritation[3][5][6][8][9][10]

Specific Target Organ Toxicity

H335: May cause respiratory

Category 3 irritation[4][5][8][9]

Causality of Hazards:

o Toxicity: The electron-withdrawing nature of the nitro group and halogens can make the

pyridine ring susceptible to nucleophilic attack and interaction with biological

macromolecules, contributing to its toxicity. Nitroaromatic compounds are a well-known class

of chemicals with potential for adverse health effects.[11]

e Irritation: Halogenated aromatic compounds are frequently irritants to the skin, eyes, and

respiratory tract. Direct contact can lead to inflammation, redness, and discomfort.[3][9]

Engineering Controls & Personal Protective
Equipment (PPE): A Multi-Layered Defense

A proactive safety culture prioritizes engineering controls to minimize exposure, with PPE

serving as the essential final barrier.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 2-Bromo-4-chloro-5-nitropyridine, including weighing, transfers, and

reaction setup, must be performed inside a certified chemical fume hood.[12][13] This is non-
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negotiable. The fume hood provides critical ventilation to prevent the inhalation of fine powder
or potential vapors and contains any accidental spills.

Protocol for Fume Hood Use:

Verify Certification: Ensure the fume hood has been certified within the last year.

o Confirm Airflow: Check the airflow monitor to ensure it is functioning correctly before starting
work.

o Work Zone: Conduct all activities at least 6 inches (15 cm) inside the sash.

o Sash Position: Keep the sash as low as possible to maximize protection while allowing for
comfortable manipulation.

o Clutter-Free Zone: Maintain a clean workspace to ensure proper airflow and prevent
accidents.

Personal Protective Equipment (PPE): The Final Barrier
Wearing the correct PPE is mandatory at all times when handling this compound.[3][13]
e Hand Protection: Wear nitrile or neoprene gloves. Latex gloves are not suitable.[12] If a

glove is contaminated, remove it immediately using the proper technique and wash your
hands thoroughly before donning a new one.

o Eye Protection: Chemical splash goggles are required.[3][14] Standard safety glasses do not
provide adequate protection from splashes.

o Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[12]

» Respiratory Protection: If there is a risk of generating significant dust or aerosols that cannot
be controlled by the fume hood, a NIOSH-approved respirator (e.g., an N95 dust mask for
powders) should be used.[3][14]
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Doffing Sequence (Before Exiting Lab)

1. Gloves
(Contaminated) 2. Lab Coat 3. Goggles

Donning Sequence (Before Entering Lab)

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Safe Handling and Storage Protocols

Adherence to methodical handling and storage procedures is paramount to preventing
accidents and exposure.

Handling Solid Compound

o Pre-Work Checklist: Before handling, ensure the fume hood is operational, all necessary
PPE is donned, and the location of the nearest safety shower and eyewash station is known.

[3]

» Weighing: Use a disposable weigh boat or creased weighing paper. To minimize dust
creation, avoid pouring the solid from a height. Use a spatula for transfers.

e Making Solutions: Add the solid to the solvent slowly. If the dissolution is exothermic, ensure
the vessel is in a cooling bath.

» Post-Handling: After handling, decontaminate the spatula and work surface. Dispose of all
contaminated disposables in a designated hazardous waste container. Wash hands
thoroughly after removing gloves.[15][16]

Storage Requirements
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» Container: Store in the original, tightly sealed container.[12][14]

e Location: Keep in a cool, dry, and well-ventilated area designated for toxic or hazardous
chemicals.[12][13] Storage should be in a locked cabinet or an area with restricted access.[3]
[14]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[9]
[17] The compound should also be kept clear of heat, sparks, and open flames.[12][15][18]

Emergency Procedures: A Plan for When Things Go
Wrong

Immediate and correct response during an emergency can significantly mitigate harm.

First-Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[3][14]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[3][12][15] Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.[3]
[14] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][15]

Accidental Release or Spill

A spill of 2-Bromo-4-chloro-5-nitropyridine must be treated as a serious incident.
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Caption: Workflow for Responding to a Chemical Spill.
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Step-by-Step Spill Protocol (Small Spill):

Alert & Evacuate: Alert personnel in the immediate vicinity and restrict access to the area.
Ventilate: Ensure the fume hood is drawing air away from the spill.
PPE: Don appropriate PPE, including respiratory protection if not already in use.

Contain: Gently cover the spill with an inert absorbent material like vermiculite or sand.[13]
Do not use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a clearly labeled, sealable container for
hazardous waste.[18]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

Dispose: Dispose of the sealed waste container according to institutional and local
regulations.

For large spills, evacuate the laboratory immediately and contact your institution's emergency

response team.[19]

Fire-Fighting Measures

Extinguishing Media: Use a dry chemical, carbon dioxide (COZ2), or water spray.[14]

Hazards of Combustion: In a fire, toxic and corrosive gases will be produced, including
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides
(HBr, HCI).[3][10][14]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[3][10][14]

Waste Disposal

Chemical waste containing 2-Bromo-4-chloro-5-nitropyridine must be disposed of as

hazardous waste.
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e Segregation: Do not mix with other waste streams unless instructed by safety personnel.
e Labeling: Use a proper hazardous waste label, clearly identifying the contents.
o Storage: Store the sealed waste container in a designated satellite accumulation area.

» Disposal: Follow all local, state, and federal regulations for disposal via your institution's
environmental health and safety office.[3][14]

Conclusion

2-Bromo-4-chloro-5-nitropyridine is a potent chemical tool for innovation in science. Its
reactivity, however, demands an equally potent commitment to safety. By understanding the
causality behind its hazards and rigorously applying the engineering controls, personal
protective equipment, and handling protocols outlined in this guide, researchers can confidently
and safely harness its synthetic potential. A culture of safety, built on proactive planning and
methodical execution, is the bedrock of successful and responsible research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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